![molecular formula C10H10N2O3 B1602053 ethyl 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate CAS No. 223646-21-7](/img/structure/B1602053.png)
ethyl 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
Cat. No. B1602053
Key on ui cas rn:
223646-21-7
M. Wt: 206.2 g/mol
InChI Key: WFLAJXGYUDYECV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06369086B1
Procedure details
To a mixture of 5-bromo-7-azaoxindole (213 mg, 1 mmol) in dimethylsulfoxide (1 ml) and ethanol (5 ml) in Parr bomb were added triethylamine (0.31 ml, 2.25 mmol), palladium acetate (33.7 mg, 0.15 mmol), and 1,3-(bisdiphenylphosphino)propane (61.9 mg, 0.15 mmol). Carbon monoxide gas (40 atm) was applied and the reaction mixture was heated at 95° C. for 18 hours with vigorously stirring. The reaction mixture was diluted with diethyl ether (50 ml) and washed with water (10 ml). The aqueous layer was thoroughly extracted with diethyl ether. The combined organic layers were dried over anhydrous MgSO4, filtered and evaporated under vacuum to give crude product. Trituation of the crude product with methanol yielded 5-(carboethoxy)-7-azaoxindole as a tan solid (53 mg, 25.7%). 1H NMR (DMSO-d6): δ11.39 (s, 1H), 8.62 (s, 1H), 7.95 (s, 1H), 4.27 (q, 2H, J=7 Hz), 3.59 (s, 2H), 1.28 (t, 3H, J=7 Hz). MS (−ve APCI): 205 (4, M−H).
[Compound]
Name
1,3-(bisdiphenylphosphino)propane
Quantity
61.9 mg
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]2[C:8](=[N:9][CH:10]=1)[NH:7][C:6](=[O:11])[CH2:5]2.C(N([CH2:17][CH3:18])CC)C.[C]=O.[CH3:21][OH:22].CS(C)=[O:25]>C(O)C.C(OCC)C.C([O-])(=O)C.[Pd+2].C([O-])(=O)C>[C:21]([C:2]1[CH:3]=[C:4]2[C:8](=[N:9][CH:10]=1)[NH:7][C:6](=[O:11])[CH2:5]2)([O:25][CH2:17][CH3:18])=[O:22] |f:7.8.9,^3:18|
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Inputs
Step One
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CO
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Step Two
|
Name
|
|
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Quantity
|
213 mg
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=C2CC(NC2=NC1)=O
|
|
Name
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|
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Quantity
|
1 mL
|
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Type
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reactant
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Smiles
|
CS(=O)C
|
|
Name
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|
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Quantity
|
5 mL
|
|
Type
|
solvent
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Smiles
|
C(C)O
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Step Three
|
Name
|
|
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Quantity
|
0.31 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
[Compound]
|
Name
|
1,3-(bisdiphenylphosphino)propane
|
|
Quantity
|
61.9 mg
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
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Quantity
|
33.7 mg
|
|
Type
|
catalyst
|
|
Smiles
|
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[C]=O
|
Step Five
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)OCC
|
Conditions
Temperature
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Control Type
|
UNSPECIFIED
|
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Setpoint
|
95 °C
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Stirring
|
Type
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CUSTOM
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Details
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with vigorously stirring
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
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1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
WASH
|
Type
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WASH
|
|
Details
|
washed with water (10 ml)
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The aqueous layer was thoroughly extracted with diethyl ether
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic layers were dried over anhydrous MgSO4
|
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated under vacuum
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give crude product
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)(OCC)C=1C=C2CC(NC2=NC1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 53 mg | |
| YIELD: PERCENTYIELD | 25.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
